Cas no 878117-64-7 (2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide
• CAS No: 878117-64-7
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5437652
• PubChem ID: 9120073
• Update Time: 2025-11-02

2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-N-{5-[(4-METHYLPHENYL)METHYL]-1,3-THIAZOL-2-YL}FURAN-3-CARBOXAMIDE
• NSC809754
• AKOS001212444
• 2,5-dimethyl-N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]furan-3-carboxamide
• STK950372
• 878117-64-7
• F3088-1714
• NSC-809754
• 2,5-dimethyl-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]furan-3-carboxamide
• 2,5-dimethyl-N-(5-(4-methylbenzyl)thiazol-2-yl)furan-3-carboxamide
• Z70862396
• AB00681878-01
• 2,5-Dimethyl-N-[5-[(4-methylphenyl)methyl]-2-thiazolyl]-3-furancarboxamide
• 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide

• Inchi： 1S/C18H18N2O2S/c1-11-4-6-14(7-5-11)9-15-10-19-18(23-15)20-17(21)16-8-12(2)22-13(16)3/h4-8,10H,9H2,1-3H3,(H,19,20,21)
• InChI Key： LJSMJVLXBFLTHU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=NC=C(CC3=CC=C(C)C=C3)S2)=O)=C1C

Computed Properties

• Exact Mass: 326.10889899g/mol
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide

2,5-Dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide (CAS No. 878117-64-7): A Comprehensive Overview

2,5-Dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide (CAS No. 878117-64-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, with its unique molecular structure combining furan and thiazole moieties, exhibits promising properties for various applications. Its CAS number 878117-64-7 serves as a critical identifier for researchers and industry professionals seeking precise information.

The molecular formula of 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide reflects its complex architecture, featuring a furan-3-carboxamide core linked to a thiazole ring through an amide bond. This structural arrangement contributes to its potential as a building block in pharmaceutical development, particularly in the design of novel bioactive molecules. Recent studies have explored its role in modulating specific biological pathways, making it a subject of interest in drug discovery programs.

In the context of current research trends, 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The thiazole-furan hybrid structure is particularly relevant as researchers investigate new approaches to address challenges in therapeutic development. Its CAS 878117-64-7 identifier frequently appears in scientific literature and patent applications, indicating its importance in specialized chemical research.

The synthesis of 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. These quality control measures are essential for researchers who require precise chemical structures for their investigations.

From a commercial perspective, CAS 878117-64-7 represents a niche but important segment of the fine chemicals market. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 99%. The pricing reflects its specialized nature and the complexity of its synthesis. Current market trends show increasing demand for such structurally diverse compounds in academic and industrial research settings.

In material science applications, the furan-thiazole hybrid structure of 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide has shown potential in the development of advanced materials. Its conjugated system and ability to form stable crystalline structures make it interesting for optoelectronic applications. Researchers are investigating its potential in organic semiconductors and other functional materials.

The stability profile of 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide under various conditions is an important consideration for potential applications. Studies indicate that it maintains good stability at room temperature when stored properly, with recommended storage in cool, dry conditions protected from light. These characteristics make it practical for laboratory use and potential scale-up.

From a regulatory standpoint, CAS 878117-64-7 is not currently listed under major chemical control regulations in most jurisdictions. However, researchers should always verify the latest regulatory status before initiating work with this compound. Proper laboratory safety protocols should be followed when handling any chemical substance, including the use of appropriate personal protective equipment.

The scientific literature contains numerous references to 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide, particularly in the context of structure-activity relationship studies. Its unique combination of aromatic systems makes it a valuable scaffold for probing molecular interactions. Recent publications have explored its potential as a template for developing compounds with specific biological activities.

Looking ahead, the future research directions for 2,5-dimethyl-N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}furan-3-carboxamide (CAS No. 878117-64-7) are likely to focus on expanding its applications in both life sciences and materials science. The compound's versatility and the growing interest in heterocyclic chemistry suggest that it will remain relevant in chemical research for years to come.